Cas no 114357-99-2 (2-Pyrrolidinecarboxamide,4-hydroxy-N,N,1-trimethyl-, (2S-trans)- (9CI))

2-Pyrrolidinecarboxamide,4-hydroxy-N,N,1-trimethyl-, (2S-trans)- (9CI) Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-hydroxy-N,N,1-trimethyl-, (2S-trans)- (9CI)
• 2-Pyrrolidinecarboxamide,4-hydroxy-N,N,1-trimethyl-,(2S-trans)-(9CI)
• 114357-99-2
• UHIANEYUFGNAFT-RQJHMYQMSA-N
• (2S,4R)-4-hydroxy-N,N,1-trimethylpyrrolidine-2-carboxamide
• SCHEMBL9640581
• (2S,4R)-1-methyl-2-dimethylaminocarbonyl-4-hydroxypyrrolidine
• +Expand

• InChIKey： UHIANEYUFGNAFT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16N2O2/c1-9(2)8(12)7-4-6(11)5-10(7)3/h6-7,11H,4-5H2,1-3H3
• SMILES： CN(C(C1CC(O)CN1C)=O)C

Computed Properties

• Exact Mass: 172.12128
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.121
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• PSA: 43.78